Cas no 106131-94-6 (3-Chloro-4-(4-methylphenoxy)aniline Hydrochloride)

• Product Name: 3-Chloro-4-(4-methylphenoxy)aniline Hydrochloride
• CAS No: 106131-94-6
• MF: C₁₃H₁₃Cl₂NO
• MW: 270.154421567917
• CID: 1172556
• PubChem ID: 13670478
• Update Time: 2025-04-20

3-Chloro-4-(4-methylphenoxy)aniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-chloro-4-(4-methylphenoxy)-, hydrochloride
• 3-Chloro-4-(4-methylphenoxy)aniline hydrochloride
• AKOS015845846
• 106131-94-6
• 3-chloro-4-(4-methylphenoxy)aniline;hydrochloride
• 3-Chloro-4-(p-tolyloxy)anilinehydrochloride
• SB81891
• 3-Chloro-4-(p-tolyloxy)aniline hydrochloride
• 3-Chloro-4-(4-methylphenoxy)aniline Hydrochloride

• Inchi： 1S/C13H12ClNO.ClH/c1-9-2-5-11(6-3-9)16-13-7-4-10(15)8-12(13)14;/h2-8H,15H2,1H3;1H
• InChI Key： HDXWSSOKNCIICK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(C)=CC=1)N.Cl

Computed Properties

• Exact Mass: 269.0374194g/mol
• Monoisotopic Mass: 269.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų